3-(Butylsulfanyl)-5-chloro-1,2,4-thiadiazole

• IUPAC Name: 3-butylsulfanyl-5-chloro-1,2,4-thiadiazole
• InChI: InChI=1S/C6H9ClN2S2/c1-2-3-4-10-6-8-5(7)11-9-6/h2-4H2,1H3
• InChI Key: NSVJXANYRQYLSP-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NSC(=N1)Cl
• Molecular Formula: C6H9ClN2S2
• Molecular Weight: 208.7 g/mol

Description

Synthesis Analysis

This involves a detailed study of the methods used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts, yield, purity, and characterization of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, reactivity, stability, etc.

Scientific Research Applications

Pesticide and Nematicide

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Anti-Inflammatory Agent (COX-2 Inhibition)

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Synthetic Chemistry

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Mechanism of Action

This is typically used in the context of biological activity. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling and using the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.